Cas no 206986-79-0 (Chlorhexidine Diacetate)

• Product Name: Chlorhexidine Diacetate
• CAS No: 206986-79-0
• MF: C₂₆H₃₈Cl₂N₁₀O₄
• MW: 625.550522327423
• MDL: MFCD00012532
• CID: 66748
• PubChem ID: 24892838
• Update Time: 2025-10-28

Chlorhexidine Diacetate Chemical and Physical Properties

Names and Identifiers

• Chlorhexidine diacetate hydrate
• Chlorhexidine di(acetate)
• 1,6-Bis(N5-[p-chlorophenyl]-N1-biguanido)hexane
• Hibitane diacetate
• Chlorhexidine di acetate
• CHLORHEXIDINE ACETATE
• Chlorhexidine diacetate、
• CHLORHEXIDINE DIACETATE HYDRATE,98
• 2-[N'-[6-[[Amino-[[amino-[(4-chlorophenyl)amino]methylidene]amino]methylidene]amino]hexyl]carbamimidoyl]-1-(4-chlorophenyl)guanidine diacetate
• 1,1′-Hexamethylenebis(5-[p-chlorophenyl]biguanide)
• 1,6-Bis(N5-[p-chlorophenyl]-N1-biguanido)hexane; 1,1′-Hexamethylenebis(5-[p-chlorophenyl]biguanide)
• Chlorhexidine diacetate
• Chlorhexidine acetate hydrate
• MFCD00012532
• Q27261630
• SY036251
• Acetate, Chlorhexidine;MK 412A;MK412A;MK-412A;Sebidin A
• 206986-79-0
• WDRFFJWBUDTUCA-UHFFFAOYSA-N
• Chlorhexidine diacetate 100 microg/mL in Acetonitrile:Water
• Bactigras
• 5-PHENYL-2,4-PYRROLIDINEDICARBOXYLICACID
• BCP13778
• NS00078947
• FT-0686552
• Chlorhexidine Acetate,(S)
• Hibitane diacetate; MK 412A;MK-412A;MK412A;Sebidin A
• 56-95-1
• CHLORHEXIDINE DIACATATE
• BCP18752
• DTXSID7032345
• 1,1'-hexamethylenebis[5-(4-chloro-phenyl)biguanide] diacetate
• Chlorhexidine Diacetate

• MDL： MFCD00012532
• Inchi： 1S/C22H30Cl2N10.2C2H4O2/c23-15-5-9-17(10-6-15)31-21(27)33-19(25)29-13-3-1-2-4-14-30-20(26)34-22(28)32-18-11-7-16(24)8-12-18;2*1-2(3)4/h5-12H,1-4,13-14H2,(H5,25,27,29,31,33)(H5,26,28,30,32,34);2*1H3,(H,3,4)
• InChI Key： WDRFFJWBUDTUCA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(N)=N/C(/N)=N/CCCCCC/N=C(\N)/N=C(N)NC1C=CC(=CC=1)Cl.OC(C)=O.OC(C)=O

Computed Properties

• Exact Mass: 624.24500
• Monoisotopic Mass: 504.203
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 43
• Rotatable Bond Count: 13
• Complexity: 710
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 25
• XLogP3: nothing
• Topological Polar Surface Area: 178A^2

Experimental Properties

• Color/Form: Not available
• Melting Point: 153-157 ºC
• Boiling Point: 699.3ºC at 760 mmHg
• Flash Point: 376.7ºC
• PSA: 242.18000
• LogP: 6.46560
• Solubility: Not available

Chlorhexidine Diacetate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H410-Missing Phrase - N15.00930212
• Warning Statement： P260-P264-P273-P280-P308+P311-P391
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 50/53
• Safety Instruction： S25-S33-S39
• RTECS：DU1930000
• Hazardous Material Identification：
• Storage Condition：room temp
• Risk Phrases：R20/21; R36

Additional information on Chlorhexidine Diacetate

Chlorhexidine Diacetate: A Comprehensive Overview

Chlorhexidine Diacetate (CAS No. 206986-79-0) is a widely recognized antiseptic agent with significant applications in the medical and personal care industries. This compound, also known as CHX diacetate, has garnered attention for its potent antimicrobial properties and broad spectrum of activity against bacteria, fungi, and viruses. Recent studies have further elucidated its mechanisms of action, making it a subject of interest in both academic and industrial research.

The chemical structure of Chlorhexidine Diacetate consists of a biguanide backbone with two acetyl groups attached to the nitrogen atoms. This structure contributes to its ability to interact with microbial cell membranes, leading to disruption and subsequent cell death. The compound's cationic nature allows it to effectively bind to negatively charged bacterial surfaces, enhancing its antimicrobial efficacy. Research has shown that this mechanism is particularly effective against Gram-positive bacteria, which have a higher surface charge density compared to Gram-negative bacteria.

One of the most notable applications of Chlorhexidine Diacetate is in surgical settings, where it is used as a pre-surgical skin antiseptic. Its ability to rapidly reduce microbial load on the skin makes it an essential component of infection control protocols. Recent clinical trials have demonstrated that its use significantly lowers the risk of surgical site infections (SSIs), thereby improving patient outcomes and reducing healthcare costs.

Beyond medical applications, Chlorhexidine Diacetate has found utility in the personal care industry, particularly in oral care products such as mouthwashes and toothpaste. Its potent antibacterial activity helps combat oral pathogens responsible for gingivitis and periodontal disease. Emerging research has also explored its potential in combating multi-drug resistant (MDR) pathogens, a growing concern in modern medicine.

The environmental impact of Chlorhexidine Diacetate has been a topic of recent investigation. Studies indicate that while it is highly effective as an antiseptic, its persistence in aquatic environments can pose risks to aquatic organisms. Researchers are now exploring methods to enhance its biodegradability or develop eco-friendly alternatives without compromising its antimicrobial properties.

In conclusion, Chlorhexidine Diacetate (CAS No. 206986-79-0) remains a cornerstone in antimicrobial therapy due to its robust efficacy and versatility across various applications. As new research continues to uncover its potential and refine its use, this compound is poised to play an even greater role in safeguarding public health while addressing environmental concerns.